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Introduction
Crustacean Cardioactive Peptide (CCAP) is a highly conserved neuropeptide that plays a

pivotal role in the physiological regulation of various processes in arthropods. First isolated

from the pericardial organs of the shore crab, Carcinus maenas, its primary and most well-

known function is the stimulation of the heart rate, a cardioacceleratory effect.[1] However,

subsequent research has revealed its involvement in a multitude of other biological activities,

including the modulation of gut motility, regulation of molting (ecdysis), and neurohormonal

control.[1] This technical guide provides a comprehensive overview of the primary sequence

and structure of CCAP, details of its signaling pathways, and protocols for its study, aimed at

researchers and professionals in drug development.

Primary Sequence and Structure
CCAP is a cyclic nonapeptide with the following primary amino acid sequence: Pro-Phe-Cys-

Asn-Ala-Phe-Thr-Gly-Cys-NH2.[1] A defining structural feature of CCAP is the disulfide bridge
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formed between the cysteine residues at positions 3 and 9. This cyclic structure is crucial for its

biological activity. The C-terminus of the peptide is amidated, another common feature of

bioactive neuropeptides that protects against degradation by carboxypeptidases. The

systematic name for CCAP is PFCNAFTGC-NH2.

Quantitative Data
The biological activity of CCAP has been quantified in various assays, providing insights into its

potency and receptor interactions. The following tables summarize key quantitative data from

published studies.

Table 1: Receptor Activation by Crustacean Cardioactive
Peptide in Schistocerca gregaria

Receptor EC50 (nM)[2]

Schgr-CCAPR-1 0.24

Schgr-CCAPR-2 0.18

Schgr-CCAPR-3 0.89

EC50 (Half-maximal effective concentration) values were determined using aequorin-based

bioluminescent response in CHO-WTA11 cells expressing the respective receptors.[2]

Table 2: Illustrative Dose-Response of CCAP on
Crustacean Heart Rate

CCAP Concentration (M) Heart Rate Increase (%) (Illustrative)

10-10 15

10-9 40

10-8 75

10-7 120

10-6 150
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Note: This table presents illustrative data based on qualitative descriptions of CCAP's potent

cardioacceleratory effects. Actual values will vary depending on the species and experimental

conditions.

Signaling Pathway
CCAP exerts its physiological effects by binding to specific G protein-coupled receptors

(GPCRs) on the surface of target cells. Upon binding, the receptor undergoes a conformational

change, activating intracellular signaling cascades. The CCAP signaling pathway is known to

involve at least two major second messenger systems: cyclic adenosine monophosphate

(cAMP) and intracellular calcium (Ca2+). Activation of the CCAP receptor can lead to an

increase in intracellular cAMP levels through the activation of adenylyl cyclase, or an increase

in intracellular Ca2+ concentration, or both.[2] This dual signaling capability allows for a diverse

range of cellular responses in different target tissues.
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Experimental Protocols
Solid-Phase Peptide Synthesis (SPPS) of CCAP
This protocol outlines the manual Fmoc/tBu-based solid-phase synthesis of CCAP.
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Start: Swell Resin

Fmoc Deprotection
(Piperidine in DMF)

Amino Acid Coupling
(Fmoc-AA-OH, HBTU, DIPEA in DMF)

Wash
(DMF, DCM)

Repeat for each
amino acid in sequence

Next amino acid

Cleavage from Resin and
Side-Chain Deprotection

(TFA cocktail)

Final amino acid

Disulfide Bond Formation
(Oxidation, e.g., H2O2 or I2)

Purification
(RP-HPLC)

Analysis
(Mass Spectrometry)

End: Lyophilized CCAP
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Start: Dissect Crustacean Heart

Mount Heart in Organ Bath
with Saline

Allow Heartbeat to Stabilize

Record Baseline Heart Rate

Add CCAP at Increasing
Concentrations

Record Heart Rate at
Each Concentration

Next concentration

Washout with Saline

Final concentration

Analyze Data:
Plot Dose-Response Curve

End: Determine EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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